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Introduction

Lithium dichromate (Li2Cr20>) is a powerful oxidizing agent that plays a significant role in the
manufacturing of various inorganic pigments and as a mordant in the dyeing industry. Its utility
stems from the hexavalent chromium (Cr°*) it contains, which is a key component in the
formation of vibrant and durable colors. These application notes provide an overview of the
function of lithium dichromate in these processes, with a focus on its role in the synthesis of
chrome-based pigments and its application in textile dyeing.

Application 1: Synthesis of Inorganic Pigments

Lithium dichromate serves as a crucial precursor in the production of a range of chromium-
based pigments, prized for their intense color and stability. The primary applications are in the
synthesis of chrome yellow and chromium oxide green.

o Chrome Yellow (Lead(ll) Chromate, PbCrOa): In the synthesis of chrome yellow, a bright and
opaque pigment, lithium dichromate acts as the source of chromate ions (CrO42-). The
process typically involves a precipitation reaction where a soluble lead(ll) salt is reacted with
a solution of lithium dichromate. The resulting lead(ll) chromate is a stable, bright yellow
precipitate. The exact shade of the pigment can be manipulated by adjusting the reaction
conditions.

e Chromium Oxide Green (Cr20s): For the production of chromium oxide green, a highly stable
and lightfast pigment, lithium dichromate is used as the chromium source in a high-
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temperature calcination process. In this method, the dichromate is heated with a reducing
agent, such as sulfur or a carbonaceous material, which reduces the hexavalent chromium
to the more stable trivalent state (Cr3*), forming the green chromium(lll) oxide.[1][2] This
pigment is valued for its exceptional durability and resistance to heat, light, and chemical
attack.

Application 2: Mordant in Textile Dyeing

In the textile industry, lithium dichromate, similar to other dichromates, can be employed as a
mordant. A mordant is a substance used to fix a dye to the fibers of a textile, enhancing the
color's fastness to washing and light.

The dichromate mordanting process involves treating the textile fibers (commonly wool) with a
solution of lithium dichromate.[3] The dichromate ions bind to the fibers, and upon
subsequent dyeing, form an insoluble complex with the dye molecules. This complex is trapped
within the fiber structure, leading to a more permanent and vibrant coloration. The oxidizing
nature of the dichromate can also influence the final color of the dye. It is important to note that
due to the toxicity of hexavalent chromium, the use of dichromate mordants is subject to strict
environmental and safety regulations.

Experimental Protocols
Protocol 1: Synthesis of Chrome Yellow Pigment
(Lead(ll) Chromate)

This protocol describes the laboratory-scale synthesis of chrome yellow pigment using a
precipitation reaction. Note: This protocol is adapted from methods using sodium or potassium
dichromate, as the reactivity is analogous.

Materials:
o Lead(ll) nitrate (Pb(NO3)2)
e Lithium dichromate (Li2Cr207)

o Distilled water
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Beakers

Stirring rod

Filtration apparatus (e.g., Buchner funnel and flask)

Drying oven
Procedure:
e Prepare Reactant Solutions:

o Prepare a 0.5 M solution of lead(ll) nitrate by dissolving the appropriate amount in distilled

water.

o Prepare a 0.5 M solution of lithium dichromate by dissolving the appropriate amount in
distilled water.

» Precipitation:

In a clean beaker, add a measured volume of the lead(ll) nitrate solution.

[¢]

[e]

While stirring continuously, slowly add an equimolar amount of the lithium dichromate
solution to the lead(ll) nitrate solution.[4]

[e]

A bright yellow precipitate of lead(ll) chromate will form immediately.

o

Continue stirring for 10-15 minutes to ensure complete reaction.
* |solation and Washing:
o Allow the precipitate to settle.
o Separate the precipitate from the supernatant by filtration using a Bichner funnel.

o Wash the precipitate with several portions of distilled water to remove any soluble
impurities.

e Drying:
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o Carefully transfer the filtered pigment to a watch glass or drying dish.

o Dry the pigment in an oven at 100-110°C until a constant weight is achieved.

e Characterization:

o The resulting dry powder is chrome yellow pigment. Its properties, such as particle size
and color, can be further analyzed.

Protocol 2: Synthesis of Chromium Oxide Green
Pigment

This protocol outlines the synthesis of chromium oxide green via thermal decomposition. Note:
This protocol is based on methods using other alkali metal dichromates.

Materials:

Lithium dichromate (Li2Cr207)

o Sulfur (S) powder (as a reducing agent)
e Crucible

» Muffle furnace

e Mortar and pestle

» Beakers for washing

Procedure:

e Mixing of Reactants:

o Thoroughly mix lithium dichromate and sulfur powder in a 2:1 molar ratio in a mortar and
pestle.

e Calcination:

o Place the mixture in a ceramic crucible.
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o Heat the crucible in a muffle furnace to 800-900°C for 1-2 hours.[1] Ensure adequate
ventilation as sulfur dioxide gas will be evolved.

o The reaction will result in the formation of a dark green solid.

Cooling and Grinding:

o Allow the crucible to cool to room temperature.

o Grind the resulting solid mass into a fine powder using a mortar and pestle.

Washing and Purification:

o Wash the crude pigment with hot water to remove any unreacted starting materials and
soluble byproducts.

o Filter the green pigment and wash it again with distilled water until the filtrate is colorless.

Drying:

o Dry the purified pigment in an oven at 110-120°C.

Characterization:

o The final product is chromium oxide green pigment.

Protocol 3: Mordant Dyeing of Wool with a Natural Dye

This protocol describes the process of mordanting wool fibers with a dichromate and
subsequent dyeing with a natural dye. Note: Potassium dichromate is commonly cited and its
procedure is adapted here for lithium dichromate.

Materials:
e Wool yarn or fabric
e Lithium dichromate (Li2Cr207)

» Natural dye source (e.g., onion skins, marigold flowers)

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://prepchem.com/synthesis-of-chromium-oxide/
https://www.benchchem.com/product/b084804?utm_src=pdf-body
https://www.benchchem.com/product/b084804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Large stainless steel or enamel pot (for mordanting and dyeing)
e Stirring rod
e Heat source
Procedure:
e Preparation of Wool:
o Thoroughly wash the wool to remove any impurities or olils.
e Mordanting:

o Prepare a mordant bath by dissolving lithium dichromate in water. A typical concentration
is around 2-4% of the weight of the fiber (WOF).

o Immerse the wet wool in the mordant bath.

o Slowly heat the bath to a simmer (around 80-90°C) and maintain this temperature for
about one hour, stirring gently to ensure even mordanting.[3]

o Allow the wool to cool in the mordant bath.

o

Remove the wool and rinse it thoroughly with water.
e Dye Bath Preparation:

o Prepare a dye bath by simmering the natural dye material in water for about an hour to
extract the color.

o Strain the dye bath to remove the solid plant material.
e Dyeing:
o Immerse the mordanted and rinsed wool into the dye bath.

o Slowly heat the dye bath to a simmer and maintain the temperature for at least one hour,
or until the desired color is achieved.
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o Allow the wool to cool in the dye bath.

e Rinsing and Drying:

o Remove the dyed wool and rinse it with water until the water runs clear.

o Gently squeeze out excess water and hang the wool to dry away from direct sunlight.

Data Presentation

Table 1: Tupical F ies of CI vell :

Property Value Reference
Chemical Formula PbCrOa [5]

Pigment Index PY 34 [6]

Color Bright Yellow [5]
Lightfastness Mode.rately good, can darken 61171

over time
Oil Absorption Low [6]
Drying Rate in Oil Fast [6]

Table 2: Typical Properties of Chromium Oxide Green

Pigment

© 2025 BenchChem. All rights reserved.

7/12

Tech Support


https://colourlex.com/project/chrome-yellow/
https://www.cornelissen.com/pigments-gums-and-resins/artists-quality-pigments-yellows/chrome-yellow-light-pigment.html
https://colourlex.com/project/chrome-yellow/
https://www.cornelissen.com/pigments-gums-and-resins/artists-quality-pigments-yellows/chrome-yellow-light-pigment.html
https://en.wikipedia.org/wiki/Chrome_yellow
https://www.cornelissen.com/pigments-gums-and-resins/artists-quality-pigments-yellows/chrome-yellow-light-pigment.html
https://www.cornelissen.com/pigments-gums-and-resins/artists-quality-pigments-yellows/chrome-yellow-light-pigment.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Chemical Formula Cr203 [8]
Pigment Index PG 17 [9]
Color Olive Green [8]

Average Particle Size

70-80 nm (synthesis

[8]

dependent)
CIELAB L 45-55 [8]
CIELAB a -15to -25 [8]
CIELAB b* 10-20 [8]
Purity >99% [°]

Table 3: Effect of Mordant on Lightfastness of Yellow
Natural Dyes on Wool

Lightfastness Rating

Mordant (General Trend) Reference

Alum Lower [10]

Chrome (Dichromate) Higher [10]

Copper Higher [10]

Iron Higher [10]

Tin Lower [10]
Visualizations
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Caption: Synthesis of Chrome Yellow Pigment.
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Caption: Workflow for Chromium Oxide Green Synthesis.
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Caption: Textile Dyeing Process with Dichromate Mordant.
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[https://www.benchchem.com/product/b084804+#role-of-lithium-dichromate-in-the-
manufacturing-of-pigments-and-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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